Minocromil

• CAS No.: 85118-44-1
• Product Name: Minocromil
• Molecular Formula: C18H16N2O6
• Molecular Weight: 356.3 g/mol
• IUPAC Name: 6-(methylamino)-4-oxo-10-propylpyrano[3,2-g]quinoline-2,8-dicarboxylic acid
• Standard InChI: InChI=1S/C18H16N2O6/c1-3-4-8-15-9(11(19-2)6-12(20-15)17(22)23)5-10-13(21)7-14(18(24)25)26-16(8)10/h5-7H,3-4H2,1-2H3,(H,19,20)(H,22,23)(H,24,25)
• Standard InChIKey: RMPRGCBYQSAAAZ-UHFFFAOYSA-N
• SMILES: CCCC1=C2C(=CC3=C1OC(=CC3=O)C(=O)O)C(=CC(=N2)C(=O)O)NC
• Canonical SMILES: CCCC1=C2C(=CC3=C1OC(=CC3=O)C(=O)O)C(=CC(=N2)C(=O)O)NC
• Appearance: Solid powder
• Description: Minocromil prevents exercise-induced asthma.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 6-(methylamino)-4-oxo-10-propyl-4H-pyrano(3,2-g)quinoline-2,8-dicarboxylic acid; minocromil
• Reference: 1: Roberts JA, Thomson NC. Attenuation of exercise-induced asthma by pretreatment with nedocromil sodium and minocromil. Clin Allergy. 1985 Jul;15(4):377-81. PubMed PMID: 2992839.; 2: Svendsen UG, Frølund L, Madsen F, Weeke B. Protective effect of a new anti-asthmatic agent (Minocromil) in bronchial allergen challenge tests. Allergy. 1985 Aug;40(6):458-60. PubMed PMID: 4051146.; 3: Cairns H, Cox D, Gould KJ, Ingall AH, Suschitzky JL. New antiallergic pyrano [3,2-g]quinoline-2,8-dicarboxylic acids with potential for the topical treatment of asthma. J Med Chem. 1985 Dec;28(12):1832-42. PubMed PMID: 2999403.
• PubChem Compound: 71448
• Last Modified: Nov 11 2021